![molecular formula C18H11FN4OS B286961 3-(3-Fluorophenyl)-6-(3-methyl-1-benzofuran-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B286961.png)
3-(3-Fluorophenyl)-6-(3-methyl-1-benzofuran-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
3-(3-Fluorophenyl)-6-(3-methyl-1-benzofuran-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of triazolothiadiazoles and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 3-(3-Fluorophenyl)-6-(3-methyl-1-benzofuran-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been proposed that this compound acts by modulating the activity of various neurotransmitters and receptors in the central nervous system. It has also been found to inhibit the activity of certain enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been found to exhibit anticonvulsant and neuroprotective effects in animal models of epilepsy and other neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(3-Fluorophenyl)-6-(3-methyl-1-benzofuran-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potential as a therapeutic agent for various neurological disorders. However, there are also some limitations to its use in lab experiments. One limitation is the potential for toxicity at high doses. Another limitation is the need for further studies to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the study of 3-(3-Fluorophenyl)-6-(3-methyl-1-benzofuran-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is the development of more potent and selective analogs of this compound for the treatment of neurological disorders. Another direction is the investigation of its potential as a therapeutic agent for other diseases, such as cancer and autoimmune disorders. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 3-(3-Fluorophenyl)-6-(3-methyl-1-benzofuran-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-methyl-1-benzofuran-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3-amino-5-(3-fluorophenyl)-1,2,4-triazole to form the intermediate product. The intermediate product is then reacted with sulfur to form the final product.
Scientific Research Applications
3-(3-Fluorophenyl)-6-(3-methyl-1-benzofuran-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit various biological activities, including anti-inflammatory, analgesic, anticonvulsant, and antitumor activities. It has also been studied for its potential as a therapeutic agent for neurological disorders.
Properties
Molecular Formula |
C18H11FN4OS |
---|---|
Molecular Weight |
350.4 g/mol |
IUPAC Name |
3-(3-fluorophenyl)-6-(3-methyl-1-benzofuran-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C18H11FN4OS/c1-10-13-7-2-3-8-14(13)24-15(10)17-22-23-16(20-21-18(23)25-17)11-5-4-6-12(19)9-11/h2-9H,1H3 |
InChI Key |
LAOGQGVGMLRRJW-UHFFFAOYSA-N |
SMILES |
CC1=C(OC2=CC=CC=C12)C3=NN4C(=NN=C4S3)C5=CC(=CC=C5)F |
Canonical SMILES |
CC1=C(OC2=CC=CC=C12)C3=NN4C(=NN=C4S3)C5=CC(=CC=C5)F |
Origin of Product |
United States |
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